Cas no 81113-74-8 (7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl-)

• Product name: 7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl-
• CAS No: 81113-74-8
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 704497
• PubChem ID: 11171459

7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7-Octen-1-ol, 6-hydroperoxy-3,7-dimethyl-
• 3,7-Dimethyl-6-(hydroperoxy)-7-octene-1-ol
• 6-hydroperoxy-3,7-dimethyloct-7-en-1-ol
• 81113-74-8
• SCHEMBL12726623
• DTXSID80457558

• Inchi： InChI=1S/C10H20O3/c1-8(2)10(13-12)5-4-9(3)6-7-11/h9-12H,1,4-7H2,2-3H3
• InChI Key： BWRCWCXRMMREPA-UHFFFAOYSA-N
• SMILES： CC(CCC(C(=C)C)OO)CCO

Computed Properties

• Exact Mass: 188.14124450g/mol
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.7Ų